Cas no 1805274-57-0 (2-Chloro-6-(difluoromethyl)pyridine-4-acetic acid)

• Product Name: 2-Chloro-6-(difluoromethyl)pyridine-4-acetic acid
• CAS No: 1805274-57-0
• MF: C₈H₆ClF₂NO₂
• MW: 221.588548183441
• CID: 4926377
• Update Time: 2025-11-02

2-Chloro-6-(difluoromethyl)pyridine-4-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-(difluoromethyl)pyridine-4-acetic acid

• Inchi： 1S/C8H6ClF2NO2/c9-6-2-4(3-7(13)14)1-5(12-6)8(10)11/h1-2,8H,3H2,(H,13,14)
• InChI Key： ZEOMRRLKAOHERY-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(C(F)F)=N1)CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 216
• XLogP3: 1.9
• Topological Polar Surface Area: 50.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines

Additional information on 2-Chloro-6-(difluoromethyl)pyridine-4-acetic acid

2-Chloro-6-(difluoromethyl)pyridine-4-acetic acid: A Versatile Chemical Intermediate for Modern Applications

2-Chloro-6-(difluoromethyl)pyridine-4-acetic acid (CAS No. 1805274-57-0) is a specialized pyridine derivative that has gained significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and acetic acid functional groups, serves as a crucial building block in the synthesis of various bioactive molecules. Its molecular structure, C8H6ClF2NO2, offers excellent reactivity for further chemical modifications, making it a valuable intermediate in drug discovery and crop protection formulations.

The growing demand for fluorinated pyridine compounds in medicinal chemistry has positioned 2-Chloro-6-(difluoromethyl)pyridine-4-acetic acid as a compound of particular interest. Researchers are actively exploring its potential in developing novel enzyme inhibitors and receptor modulators, especially in therapeutic areas addressing metabolic disorders and inflammatory conditions. The presence of both chloro and difluoromethyl substituents enhances the molecule's ability to interact with biological targets while maintaining optimal physicochemical properties.

In the agrochemical sector, 2-Chloro-6-(difluoromethyl)pyridine-4-acetic acid demonstrates promising applications as a precursor for next-generation pesticides. The compound's structural features contribute to improved pest control efficacy and environmental profile compared to traditional alternatives. Recent studies highlight its potential in developing systemic fungicides with enhanced plant mobility and prolonged protective effects, addressing current challenges in sustainable agriculture.

The synthesis of 2-Chloro-6-(difluoromethyl)pyridine-4-acetic acid typically involves multi-step processes starting from commercially available pyridine derivatives. Modern synthetic approaches focus on optimizing yield and purity while minimizing environmental impact, reflecting the chemical industry's commitment to green chemistry principles. Advanced purification techniques ensure the final product meets the stringent quality standards required for pharmaceutical and agrochemical applications.

From a commercial perspective, the market for pyridine-based intermediates like 2-Chloro-6-(difluoromethyl)pyridine-4-acetic acid continues to expand, driven by increasing R&D investments in both pharmaceutical and agricultural sectors. Manufacturers are responding to this demand by scaling up production capabilities while implementing rigorous quality control measures. The compound's stability under various storage conditions and compatibility with common synthetic methodologies further enhances its appeal to industrial users.

Recent advancements in structure-activity relationship studies have revealed new opportunities for 2-Chloro-6-(difluoromethyl)pyridine-4-acetic acid derivatives. Computational chemistry approaches are being employed to predict biological activity and optimize molecular designs before synthesis, significantly accelerating the discovery process. These developments align with current trends in AI-assisted drug discovery and precision agriculture, where efficient molecular design plays a crucial role.

Quality control of 2-Chloro-6-(difluoromethyl)pyridine-4-acetic acid involves comprehensive analytical characterization using techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure batch-to-batch consistency and verify the absence of impurities that could affect downstream applications. The compound's well-defined spectral signatures facilitate rapid identification and purity assessment, important factors for research and production environments.

The future outlook for 2-Chloro-6-(difluoromethyl)pyridine-4-acetic acid appears promising as new applications continue to emerge. Ongoing research explores its potential in materials science, particularly in the development of functional polymers and coordination complexes. The compound's ability to serve as a ligand for various metal ions opens possibilities in catalysis and materials engineering, expanding its utility beyond traditional life science applications.

Environmental and safety considerations for handling 2-Chloro-6-(difluoromethyl)pyridine-4-acetic acid follow standard laboratory protocols for organic compounds. While not classified as highly hazardous, proper personal protective equipment and ventilation are recommended during handling. The compound's environmental fate and biodegradation pathways are subjects of ongoing study to ensure compliance with evolving regulatory standards.

For researchers and industry professionals seeking high-purity pyridine derivatives, 2-Chloro-6-(difluoromethyl)pyridine-4-acetic acid represents a valuable addition to their chemical toolkit. Its versatility in synthetic applications and potential across multiple scientific disciplines make it a compound worth considering for various research and development projects. As the scientific community continues to explore fluorinated heterocycles, this particular derivative is likely to maintain its relevance in cutting-edge chemical innovation.